Cas no 897453-85-9 (8-{2-(azepan-1-yl)ethylsulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-{2-(azepan-1-yl)ethylsulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
• CAS No: 897453-85-9
• MF: C₁₆H₂₅N₅O₂S
• MW: 351.467001676559
• CID: 5987545
• PubChem ID: 78495757
• Update Time: 2025-07-01

8-{2-(azepan-1-yl)ethylsulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-{2-(azepan-1-yl)ethylsulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 8-[[2-(hexahydro-1H-azepin-1-yl)ethyl]thio]-3,9-dihydro-1,3,9-trimethyl-
• 897453-85-9
• 8-{[2-(azepan-1-yl)ethyl]sulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C16H25N5O2S/c1-18-13-12(14(22)20(3)16(23)19(13)2)17-15(18)24-11-10-21-8-6-4-5-7-9-21/h4-11H2,1-3H3
• InChI Key： LSQKVGOWYMEWDC-UHFFFAOYSA-N
• SMILES： N1C2=C(N(C)C(=O)N(C)C2=O)N(C)C=1SCCN1CCCCCC1

Computed Properties

• Exact Mass: 352.18072126g/mol
• Monoisotopic Mass: 352.18072126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 541.3±60.0 °C(Predicted)
• pka: 8.74±0.20(Predicted)

Additional information on 8-{2-(azepan-1-yl)ethylsulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione

Introduction to Compound with CAS No. 897453-85-9 and Its Applications in Chemical and Biomedical Research

The compound with the CAS number 897453-85-9 is a highly specialized molecule that has garnered significant attention in the field of chemical and biomedical research. Its systematic name, 8-{2-(azepan-1-yl)ethylsulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione, provides a detailed insight into its structural and functional characteristics. This intricate molecular structure makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research.

The core structure of this compound features a purine backbone, which is a fundamental component in many biological processes and pharmaceuticals. The presence of multiple substituents, including azepan-1-yl and ethylsulfanyl groups, enhances its potential utility in drug design. These modifications contribute to unique physicochemical properties that can be leveraged for targeted interactions with biological targets.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The compound with CAS no. 897453-85-9 has emerged as a key player in this domain due to its ability to interact with specific enzymes and receptors. For instance, studies have indicated that its purine moiety can mimic natural purine derivatives, thereby influencing metabolic pathways critical for disease progression.

One of the most intriguing aspects of this compound is its potential role in inhibiting kinases, which are enzymes that play a crucial role in cell signaling pathways. Kinase inhibitors have been widely successful in the treatment of various cancers and inflammatory conditions. The structural features of 8-{2-(azepan-1-yl)ethylsulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione make it an ideal candidate for designing selective kinase inhibitors. This selectivity is essential to minimize side effects and enhance therapeutic efficacy.

Moreover, the compound's ability to cross the blood-brain barrier has opened new avenues for treating central nervous system disorders. The azepan-1-yl group contributes to its lipophilicity, facilitating penetration into the brain. This property is particularly relevant for neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where targeted delivery of therapeutic agents is challenging.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with biological targets more accurately. Molecular docking studies have revealed that it can bind to several protein targets with high specificity. These findings have guided the optimization of its structure to enhance its pharmacological properties further.

The synthesis of 8-{2-(azepan-1-yl)ethylsulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has improved the yield and purity of the final product. This progress is crucial for conducting rigorous biological evaluations and ensuring the safety and efficacy of potential drug candidates.

In conclusion, the compound with CAS no. 897453-85-9 represents a significant advancement in the field of chemical and biomedical research. Its unique structural features and potential applications make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity.